Cas no 162791-64-2 (3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione)
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-i]purine-5-thione
- A-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-i]purine-5-thione
- 3-(2-Deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-i]purine-5-thione
- 3-(2-Deoxy-5-O-phosphono-
- 162791-64-2
- 2-Mercapto-1,N6-etheno-2'-deoxy-AMP
- [(2R,3S,5S)-3-Hydroxy-5-(5-sulfanylidene-4H-imidazo[2,1-f]purin-3-yl)oxolan-2-yl]methyl dihydrogen phosphate
- 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione
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- Inchi: 1S/C12H14N5O6PS/c18-6-3-8(23-7(6)4-22-24(19,20)21)17-5-14-9-10-13-1-2-16(10)12(25)15-11(9)17/h1-2,5-8,18H,3-4H2,(H,15,25)(H2,19,20,21)/t6-,7+,8-/m0/s1
- InChI Key: VREPQHUJJVGJIT-RNJXMRFFSA-N
- SMILES: S=C1N2C=CN=C2C2=C(N1)N(C=N2)[C@@H]1C[C@@H]([C@@H](COP(=O)(O)O)O1)O
Computed Properties
- Exact Mass: 387.04024135g/mol
- Monoisotopic Mass: 387.04024135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 176Ų
Experimental Properties
- Color/Form: NA
- Density: 2.2±0.1 g/cm3
- Boiling Point: 933.6±75.0 °C at 760 mmHg
- Flash Point: 207.1±23.2 °C
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D248500-10mg |
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-i]purine-5-thione |
162791-64-2 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D248500-100mg |
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-i]purine-5-thione |
162791-64-2 | 100mg |
$ 1800.00 | 2023-09-08 |
3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo2,1-ipurine-5-thione
Introduction to 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione and Its Significance in Modern Medicinal Chemistry
The compound with the CAS number 162791-64-2, identified as 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione, represents a fascinating advancement in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in therapeutic interventions. The presence of a phosphono group and a β-D-erythro-pentofuranosyl moiety introduces unique biochemical properties that make it a compelling candidate for further exploration.
Medicinal chemists have long been intrigued by the structural diversity of nucleoside analogs, as they often exhibit enhanced biological activity and improved pharmacokinetic profiles compared to their natural counterparts. The imidazo[2,1-b]purine core in this compound is particularly noteworthy, as it is a well-documented scaffold in the development of antiviral and anticancer agents. The addition of a thione group at the 5-position further modulates the electronic and steric environment of the molecule, potentially influencing its interactions with biological targets.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione structure has been subjected to rigorous computational studies to elucidate its binding affinity and mode of action. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways, making it a promising candidate for drug development.
In the context of current research, there is a growing interest in nucleoside analogs that can modulate RNA synthesis and turnover. The phosphono group, known for its stability and resistance to enzymatic degradation, enhances the compound's potential as an inhibitor of RNA-dependent processes. This characteristic is particularly relevant in the fight against viral infections, where RNA viruses rely heavily on host cellular machinery for replication. Preclinical studies have begun to explore the antiviral potential of this compound, with early results indicating promising activity against certain RNA viruses.
The β-D-erythro-pentofuranosyl moiety adds another layer of complexity to the molecule, influencing its solubility and metabolic stability. This feature is crucial for drug development, as it can impact how the compound is absorbed, distributed, metabolized, and excreted by the body. By optimizing these pharmacokinetic parameters, researchers aim to enhance therapeutic efficacy while minimizing side effects. The combination of these structural elements makes 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione a versatile molecule with broad therapeutic implications.
Moreover, the imidazo[2,1-b]purine scaffold has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. The thione group at the 5-position can serve as a reactive site for covalent bonding with target proteins, leading to potent inhibition or modulation of enzyme activity. This mechanism has been exploited in the development of several kinase inhibitors that have shown significant promise in clinical trials. The potential of 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione as a kinase inhibitor is an area of active investigation.
Recent breakthroughs in synthetic methodologies have also facilitated the development of novel derivatives of this compound. Researchers are exploring ways to modify various functional groups while maintaining or enhancing biological activity. For instance, introducing additional substituents at the imidazole ring or altering the sugar moiety could lead to compounds with improved selectivity and reduced toxicity. These modifications are guided by insights from structure-based drug design approaches, which leverage high-resolution crystal structures of target proteins.
The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 3-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-3,4-dihydro-5H-imidazo[2,1-b]purine-5-thione. These algorithms can predict molecular properties and assess binding affinity with remarkable accuracy, allowing researchers to prioritize compounds for experimental validation. Such computational tools are indispensable in modern medicinal chemistry, enabling high-throughput screening and rapid optimization of lead structures.
In summary,3-(2 Deoxy 5 O phosphono β D erythro pentofuranosyl) 3 4 dihydro 5H imidazo [ 2 1 b ] purine 5 thione represents a significant advancement in medicinal chemistry due to its complex structural features and potential therapeutic applications. Its unique combination of functional groups makes it a versatile candidate for drug development against various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds promise for improving patient outcomes through innovative therapeutic strategies.
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